Cas no 324028-97-9 (6-Methoxy-4-methylpicolinonitrile)

• Product Name: 6-Methoxy-4-methylpicolinonitrile
• CAS No: 324028-97-9
• MF: C₈H₈N₂O
• MW: 148.16192150116
• CID: 1019749
• Update Time: 2025-06-11

6-Methoxy-4-methylpicolinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarbonitrile,6-methoxy-4-methyl-(9CI)
• 6-methoxy-4-methylpicolinonitrile
• 6-Methoxy-4-methylpicolinonitrile

• Inchi： 1S/C8H8N2O/c1-6-3-7(5-9)10-8(4-6)11-2/h3-4H,1-2H3
• InChI Key： ULCLFESPSFPQAD-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C)C=C(C#N)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• Topological Polar Surface Area: 45.9

Additional information on 6-Methoxy-4-methylpicolinonitrile

Research Brief on 6-Methoxy-4-methylpicolinonitrile (CAS: 324028-97-9): Recent Advances and Applications

6-Methoxy-4-methylpicolinonitrile (CAS: 324028-97-9) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic nitrile derivative serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting kinase inhibition and other therapeutic pathways. Recent studies have highlighted its utility in medicinal chemistry, emphasizing its role in the development of novel drug candidates.

One of the primary applications of 6-Methoxy-4-methylpicolinonitrile lies in its use as a building block for kinase inhibitors. Kinases play a crucial role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Researchers have utilized this compound to design and synthesize small-molecule inhibitors that selectively target specific kinases, thereby offering potential therapeutic benefits. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its incorporation into a series of compounds exhibiting potent inhibitory activity against EGFR (Epidermal Growth Factor Receptor), a well-known target in oncology.

In addition to its role in kinase inhibition, 6-Methoxy-4-methylpicolinonitrile has been explored for its potential in agrochemical applications. Its structural features make it a valuable precursor for the synthesis of herbicides and pesticides. A recent report in Pest Management Science highlighted its use in developing next-generation agrochemicals with improved efficacy and environmental safety profiles. The compound's versatility underscores its importance across multiple industries.

The synthesis and characterization of 6-Methoxy-4-methylpicolinonitrile have also been the subject of recent methodological advancements. Researchers have developed more efficient and sustainable synthetic routes to produce this compound, leveraging catalytic processes and green chemistry principles. A 2022 publication in Organic Process Research & Development detailed a novel catalytic method that reduces waste and improves yield, addressing some of the challenges associated with its large-scale production.

Looking ahead, the continued exploration of 6-Methoxy-4-methylpicolinonitrile is expected to yield further innovations in drug discovery and agrochemical development. Its unique chemical properties and adaptability make it a promising candidate for future research endeavors. As the scientific community delves deeper into its applications, this compound is likely to play an increasingly pivotal role in addressing unmet medical and agricultural needs.